N'-[3-(2-oxopiperidin-1-yl)phenyl]-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}ethanediamide

• IUPAC Name: N'-[3-(2-oxopiperidin-1-yl)phenyl]-N-[(5-thiophen-3-ylfuran-2-yl)methyl]oxamide
• InChI: InChI=1S/C22H21N3O4S/c26-20-6-1-2-10-25(20)17-5-3-4-16(12-17)24-22(28)21(27)23-13-18-7-8-19(29-18)15-9-11-30-14-15/h3-5,7-9,11-12,14H,1-2,6,10,13H2,(H,23,27)(H,24,28)
• InChI Key: UNHIIGMIDMQYBV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC=CC(=C2)NC(=O)C(=O)NCC3=CC=C(O3)C4=CSC=C4
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol
• CAS No.: 2097889-19-3

Description

N'-[3-(2-oxopiperidin-1-yl)phenyl]-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}ethanediamide is a useful research compound. Its molecular formula is C22H21N3O4S and its molecular weight is 423.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photocatalysis and Synthetic Applications

Research into the photoinduced direct oxidative annulation of compounds containing furan and thiophene units, similar to the structural components mentioned in the query, has been explored for the synthesis of highly functionalized polyheterocyclic compounds. These methods leverage photocatalysis to facilitate complex transformations without the need for transition metals and oxidants, indicating the potential of such compounds in green chemistry and sustainable synthetic methodologies (Jin Zhang et al., 2017).

C-H Bond Activation and Borylation

The C-H bond activation and borylation of furans and thiophenes, catalyzed by iron complexes with N-heterocyclic carbene ligands, demonstrate another aspect of research focusing on the modification of molecules containing furan and thiophene motifs. Such reactions are crucial for creating new C-B bonds, a key step in the synthesis of various organic compounds, including pharmaceuticals and materials (T. Hatanaka et al., 2010).

Antibacterial Activity

Compounds derived from furan and thiophene, similar to the structural components of the query, have been studied for their biological activities, including antibacterial properties. For instance, synthesis and biological activity evaluation of derivatives with furan and thiophene units have revealed potential analgesic and antibacterial activities, suggesting that similar compounds might find applications in developing new therapeutic agents (Alena L. Oleshchuk et al., 2019).

Antituberculosis Activity

The synthesis and in vitro anti-tuberculosis activity of compounds incorporating furan and thiophene units alongside other heterocyclic structures have been investigated, indicating the potential of such molecules in addressing infectious diseases like tuberculosis (Yuefei Bai et al., 2011).

Mechanism of Action

The exact mode of action would depend on the specific targets of the compound. These could include enzymes, receptors, or other proteins within the body. The compound might inhibit or activate these targets, leading to changes in cellular function .

The biochemical pathways affected by the compound would depend on its specific targets. For example, if the compound targets an enzyme involved in a particular metabolic pathway, it could alter the production of certain metabolites .

Pharmacokinetics refers to how the compound is absorbed, distributed, metabolized, and excreted by the body. Factors that could influence this include the compound’s chemical structure, formulation, route of administration, and individual patient characteristics .

The result of the compound’s action would be changes at the molecular and cellular level. This could include changes in gene expression, protein function, cell signaling, or cell behavior .

Environmental factors that could influence the compound’s action include temperature, pH, presence of other compounds or medications, and individual patient characteristics .